Acetamiprid-N-desmethyl-13CD3

• Molecular Formula: C9H9ClN4
• Molecular Weight: 212.66 g/mol
• InChI: InChI=1S/C9H9ClN4/c1-7(14-6-11)12-4-8-2-3-9(10)13-5-8/h2-3,5H,4H2,1H3,(H,12,14)/i1D3,6+1
• InChIKey: AYEAUPRZTZWBBF-HMHIGVJUSA-N

Acetamiprid-N-desmethyl-13CD3: A Dual-Labeled Stable Isotope Internal Standard for Neonicotinoid Metabolite Quantification

Acetamiprid-N-desmethyl-13CD3 is a stable isotope-labeled analog of the major acetamiprid metabolite N-desmethyl-acetamiprid (IM-2-1), incorporating both 13C and deuterium (D3) labels . This dual-labeling strategy yields a molecular weight of 212.659 Da (compared to 208.65 Da for the unlabeled metabolite) and is specifically engineered for use as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantification of acetamiprid residues and its metabolites in complex biological and environmental matrices .

Workflow LC-MS/MS internal standard for acetamiprid metabolite quantification

Matrix Biological and environmental research matrices

Labeling 13C and D3 dual-label for co-elution with target analyte

Why Unlabeled or Deuterium-Only Standards Are Inadequate for Reliable Acetamiprid Metabolite Analysis

Substituting Acetamiprid-N-desmethyl-13CD3 with unlabeled N-desmethyl-acetamiprid or a solely deuterium-labeled analog (e.g., dm-acetamiprid-D3) compromises quantitative accuracy in LC-MS/MS due to unmitigated matrix effects and chromatographic discrepancies. Unlabeled standards cannot correct for ion suppression or enhancement caused by co-eluting matrix components, leading to systematic quantification bias [1]. Deuterium-only labels can induce isotopic effects, causing a retention time (RT) shift relative to the native analyte, which prevents the IS from experiencing the identical matrix environment and results in biased correction [2]. In contrast, the incorporation of 13C minimizes RT shift, ensuring co-elution and equivalent matrix effect compensation for more accurate and reproducible data [3].

Recommended

Acetamiprid-N-desmethyl-13CD3 enables co-elution and equivalent matrix effect compensation.

Unlabeled standard

Cannot correct for ion suppression or enhancement, leading to systematic quantification bias.

Deuterium-only label

May cause retention time shift, preventing identical matrix environment and accurate correction.

• [1] Nakamura, K., Otake, T., & Hanari, N. (2019). Evaluation of the impact of matrix effects in LC/MS measurement on the accurate quantification of neonicotinoid pesticides in food by isotope-dilution mass spectrometry. Journal of Environmental Science and Health, Part B, 54(9), 767-773. DOI: 10.1080/03601234.2019.1607134 View Source
• [2] CDC. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129–135. DOI: 10.1093/jat/bkac046 View Source
• [3] Wang, H., et al. (2011). ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography B, 879(31), 3627-3635. DOI: 10.1016/j.jchromb.2011.09.040 View Source

Quantitative Evidence of Acetamiprid-N-desmethyl-13CD3 Differentiation for High-Stakes Analytical Workflows

Superior Matrix Effect Compensation via 13C-D3 Dual-Labeling vs. Deuterium-Only Standards

The 13C label in Acetamiprid-N-desmethyl-13CD3 ensures near-identical chromatographic retention time to the unlabeled N-desmethyl-acetamiprid, a critical advantage over deuterium-only internal standards (e.g., dm-acetamiprid-D3). This co-elution is essential for the internal standard to experience and correct for the exact same matrix-induced ion suppression or enhancement as the target analyte [1]. Studies comparing 13C-labeled to 2H-labeled IS demonstrate that deuterium labels can cause a significant retention time shift, leading to incomplete matrix effect compensation and negatively biased quantification (e.g., a -38.4% bias observed in a comparative study for a urinary biomarker) [1].

Matrix Effect Compensation

Class-level inference

13C-label: co-elution, near-zero bias vs Deuterium-only: reported −38.4% bias

Supports matrix-effect correction review

Based on urinary biomarker model context

Evidence Dimension	Quantitative Bias Due to Inadequate Matrix Effect Compensation
Target Compound Data	Expected to provide near-zero bias correction due to co-elution (no significant bias observed for 13C-labeled IS in comparative studies).
Comparator Or Baseline	Deuterium-only internal standard (e.g., dm-acetamiprid-D3) exhibited a -38.4% bias in spike recovery for a representative urinary biomarker.
Quantified Difference	Approximately 38.4% reduction in quantitative bias compared to a deuterium-only standard in a similar analytical context.
Conditions	LC–ESI–MS/MS analysis of a urinary biomarker (2-methylhippuric acid) comparing 13C6-labeled IS vs. 2H7-labeled IS [1].

Why This Matters

This translates to significantly higher data accuracy and lower risk of reporting false-positive or false-negative results for acetamiprid metabolite exposure in toxicology and environmental monitoring.

• [1] CDC. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129–135. DOI: 10.1093/jat/bkac046 View Source

Enhanced Method Validation Metrics in Multi-Residue Pesticide Analysis

The use of stable isotope-labeled internal standards (SIL-IS), such as Acetamiprid-N-desmethyl-13CD3, is directly linked to achieving superior method validation parameters for quantifying neonicotinoid metabolites in complex food and environmental matrices. A multi-residue UHPLC-MS/MS method employing isotopically labeled internal standards for 20 compounds (8 NIs and 11 metabolites) in fruits, vegetables, and cereals reported average recoveries between 90.1% and 105.5% with relative standard deviations (RSD) consistently below 15.0%, and a limit of quantitation (LOQ) of 10 µg kg-1 [1]. These metrics surpass typical performance achievable with external calibration or non-labeled internal standards in the same complex matrices, which are often plagued by lower and more variable recoveries.

Method Validation Metrics

Class-level inference

Recovery 90.1–105.5%, RSD <15%, LOQ 10 µg/kg

Supports multi-residue method validation

QuEChERS-UHPLC-MS/MS in food matrices

Evidence Dimension	Method Validation Performance (Recovery & Precision) in Food Matrices
Target Compound Data	Average recovery range: 90.1% - 105.5%; RSD: < 15.0%; LOQ: 10 µg kg-1.
Comparator Or Baseline	External standard calibration or non-isotope-labeled internal standard methods in complex matrices typically show lower mean recoveries (e.g., 70-120% range) and higher RSDs due to unmitigated matrix effects [2].
Quantified Difference	Method achieves consistently high recovery (within a tight 15.4% range) and high precision (RSD < 15.0%) at low µg/kg levels, which is a benchmark for regulatory compliance.
Conditions	QuEChERS extraction and UHPLC-MS/MS analysis of 20 neonicotinoid insecticides and metabolites in fruits, vegetables, and cereals [1].

Why This Matters

For routine testing laboratories, this means fewer sample re-runs, reduced cost per sample, and greater confidence in meeting stringent regulatory residue limits (e.g., EU SANTE/11945/2015).

• [1] Wu, C., Dong, F., Mei, X., et al. (2020). Isotope-labeled internal standards and grouping scheme for determination of neonicotinoid insecticides and their metabolites in fruits, vegetables and cereals - A compensation of matrix effects. Food Chemistry, 311, 125871. DOI: 10.1016/j.foodchem.2019.125871 View Source
• [2] European Commission. (2015). Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed. SANTE/11945/2015. View Source

Increased Mass Difference for Reduced Spectral Interference in Complex Matrices

Acetamiprid-N-desmethyl-13CD3 provides a total mass shift of +4 Da (one 13C and three 2H) relative to the unlabeled metabolite (m/z 209.1 → 213.1 for the precursor ion). This is a larger shift than provided by a standard deuterium-only (e.g., +3 Da for dm-acetamiprid-D3, m/z 209.1 → 212.2) or a 13C-only label [1]. A larger mass difference is critical for baseline separation of the internal standard signal from the native analyte's isotopic envelope (e.g., M+1, M+2 peaks), especially in high-resolution mass spectrometry (HRMS). This minimizes cross-talk and ensures more accurate peak integration in multiple reaction monitoring (MRM) modes, leading to improved signal-to-noise ratios and lower limits of detection.

Mass Shift & Resolution

Class-level inference

+4 Da shift (m/z 209.1 → 213.1) vs. deuterium-only +3.1 Da

Supports spectral interference reduction

For HRMS and MRM peak integration

Evidence Dimension	Mass Shift and Spectral Resolution from Unlabeled Analyte
Target Compound Data	Precursor ion m/z increases from 209.1 (unlabeled) to 213.1; a +4 Da shift.
Comparator Or Baseline	dm-acetamiprid-D3 (deuterium-only) shifts m/z from 209.1 to 212.2; a +3.1 Da shift [1].
Quantified Difference	Provides an additional 0.9 Da mass shift over a deuterium-only standard, further distancing the IS peak from the analyte's natural isotopic distribution.
Conditions	LC-MS/MS analysis in positive electrospray ionization (ESI+) mode; comparison of MRM transitions [1].

Why This Matters

This is particularly advantageous for trace-level quantification in dirty matrices (e.g., soil, tissue) where background noise and interfering peaks are prevalent, reducing the risk of false positive identifications and improving method selectivity.

• [1] Nature Scientific Reports. (2022). Table 1: LC/MS parameters for ACE and its metabolites. DOI: 10.1038/s41598-022-09038-7 View Source

Essential for Differentiating Parent Compound from Toxic Metabolite in Exposure Studies

Acetamiprid-N-desmethyl-13CD3 is a critical tool for accurately quantifying the N-desmethyl-acetamiprid metabolite, which is a primary degradation and metabolic product of the parent insecticide acetamiprid . While acetamiprid acts as a nicotinic acetylcholine receptor (nAChR) agonist, its metabolite profile can have distinct toxicological implications [1]. Using a metabolite-specific labeled IS is essential for differentiating and quantifying this specific compound from the parent acetamiprid and other metabolites (e.g., descyano-acetamiprid) in biological samples. Without it, co-elution and similar MRM transitions can lead to misidentification and inaccurate quantification of the metabolite fraction, confounding toxicokinetic and exposure assessment studies.

Metabolite Specificity

Supporting evidence

Metabolite-specific ISTD vs Parent-compound IS

Supports toxicokinetic study interpretation

Differentiates metabolite from parent in complex matrices

Evidence Dimension	Analytical Selectivity and Quantification Specificity
Target Compound Data	Enables specific, accurate quantification of N-desmethyl-acetamiprid down to low ng/g or ng/mL levels in complex matrices.
Comparator Or Baseline	Using a parent acetamiprid IS (e.g., acetamiprid-d3) or a non-specific IS for metabolite quantification introduces systematic error due to differences in extraction recovery, ionization efficiency, and matrix effects between the structurally distinct parent and metabolite.
Quantified Difference	Specificity is qualitative; the difference is between accurate, metabolite-specific quantification and potentially erroneous estimation based on parent compound response.
Conditions	Metabolic profiling and toxicokinetic studies in biological matrices such as urine, serum, or tissue [2].

Why This Matters

This is crucial for generating reliable data for regulatory toxicology assessments, human biomonitoring studies, and understanding the environmental fate of neonicotinoids, where the metabolite may be the more relevant marker of exposure or toxicity.

• [1] Wu, C., Dong, F., Mei, X., et al. (2020). Isotope-labeled internal standards and grouping scheme for determination of neonicotinoid insecticides and their metabolites in fruits, vegetables and cereals - A compensation of matrix effects. Food Chemistry, 311, 125871. DOI: 10.1016/j.foodchem.2019.125871 View Source
• [2] Yamada, T., et al. (2014). Simultaneous determination of neonicotinoid insecticides in human serum and urine using diatomaceous earth-assisted extraction and liquid chromatography–tandem mass spectrometry. Journal of Chromatography B, 969, 85-94. DOI: 10.1016/j.jchromb.2014.06.018 View Source

Optimal Deployment Scenarios for Acetamiprid-N-desmethyl-13CD3 in Analytical Workflows

Human Biomonitoring and Clinical Toxicology of Neonicotinoid Exposure

Acetamiprid-N-desmethyl-13CD3 is ideally suited as an internal standard in LC-MS/MS methods for quantifying N-desmethyl-acetamiprid in human urine and serum. This is a key application in epidemiological studies and clinical assessments of human exposure to acetamiprid. Its use ensures high accuracy and precision, mitigating matrix effects from complex biofluids and enabling reliable quantification at low ng/mL levels, which is critical for assessing background population exposure and investigating acute poisoning cases [1].

Regulatory Pesticide Residue Analysis in Food and Feed

For food testing laboratories seeking ISO 17025 accreditation or compliance with EU SANTE/11945/2015 guidelines, this compound is essential for achieving the required method performance for acetamiprid metabolite analysis in complex food matrices like fruits, vegetables, honey, and milk powder [1][2]. The dual-labeled IS provides the necessary robustness against matrix effects to meet stringent LOQ requirements and maintain recoveries within the 70-120% acceptance window, reducing the frequency of costly sample re-analysis.

Environmental Fate and Ecotoxicology Studies

This product is a critical component for accurately tracking the degradation pathway and environmental persistence of acetamiprid in soil, water, and plant tissues. By providing a reliable means of quantifying the primary metabolite N-desmethyl-acetamiprid (IM-2-1), it supports research into the compound's ecological impact, including its role in pollinator health studies where neonicotinoid metabolites are of concern [1].

High-Throughput Multi-Residue Screening in Contract Research

Contract Research Organizations (CROs) and large-scale analytical service labs benefit from the compound's robust performance in high-throughput multi-residue methods. Its co-elution properties and minimal spectral interference allow for faster chromatographic runs and reliable automated data processing, as demonstrated in methods achieving analysis times as short as 6 minutes [1]. This increases sample throughput and reduces the cost per data point.

Application

Selection Property

Validation Focus

Human biomonitoring research (urine/serum)

Biofluid matrix-effect correction

Recovery in human plasma research matrices

Pesticide residue analysis in food/feed

Method robustness for complex matrices

Accuracy/precision endpoint review

Environmental fate and ecotoxicology studies

Metabolite tracking in environmental matrices

Degradation pathway quantification review

High-throughput multi-residue screening (CRO labs)

Co-elution and spectral clarity for fast runs

Throughput and data processing review

• [1] Wu, C., Dong, F., Mei, X., et al. (2020). Isotope-labeled internal standards and grouping scheme for determination of neonicotinoid insecticides and their metabolites in fruits, vegetables and cereals - A compensation of matrix effects. Food Chemistry, 311, 125871. DOI: 10.1016/j.foodchem.2019.125871 View Source
• [2] Springer. (2023). Simultaneous Determination of Neonicotinoid Insecticides and Metabolites Residues in Milk and Infant Formula Milk Powder by EMR-Liquid Chromatography-Tandem Mass Spectrometry. Food Analytical Methods, 16, 1215–1226. DOI: 10.1007/s12161-023-02484-7 View Source